Cas no 130187-55-2 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-)
130187-55-2 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-
CAS No:130187-55-2
MF:C18H14N4
MW:286.33056306839
CID:176896
PubChem ID:3076099
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-
- 3-methyl-6,8-diphenyl-[1,2,4]triazolo[4,3-b]pyridazine
- BRN 3619881
- 6,8-Diphenyl-3-methyl-1,2,4-triazolo(4,3-b)pyridazine
- DTXSID20156391
- 130187-55-2
- 1,2,4-Triazolo(4,3-b)pyridazine, 6,8-diphenyl-3-methyl-
-
- Inchi: 1S/C18H14N4/c1-13-19-20-18-16(14-8-4-2-5-9-14)12-17(21-22(13)18)15-10-6-3-7-11-15/h2-12H,1H3
- InChI Key: SCQCHVXMBQZNNS-UHFFFAOYSA-N
- SMILES: N12C(C)=NN=C1C(C1C=CC=CC=1)=CC(C1C=CC=CC=1)=N2
Computed Properties
- Exact Mass: 286.12202
- Monoisotopic Mass: 286.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.23
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.684
- PSA: 43.08
1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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